Cas no 62252-49-7 (Benzene, [(1-methyl-2-phenylethyl)thio]-)

• Product Name: Benzene, [(1-methyl-2-phenylethyl)thio]-
• CAS No: 62252-49-7
• MF: C₁₅H₁₆S
• MW: 228.352542877197
• CID: 452388
• PubChem ID: 12301286
• Update Time: 2025-04-19

Benzene, [(1-methyl-2-phenylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [(1-methyl-2-phenylethyl)thio]-
• 1-phenylpropan-2-ylsulfanylbenzene
• DTXSID80486505
• 62252-49-7

• Inchi： 1S/C15H16S/c1-13(12-14-8-4-2-5-9-14)16-15-10-6-3-7-11-15/h2-11,13H,12H2,1H3
• InChI Key： VLWAPPYAGMBBIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 228.09738
• Monoisotopic Mass: 228.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0